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Compound of Interest

Compound Name: 3,5-Dimethyl-2-phenylmorpholine

CAS No.: 1218345-44-8

Cat. No.: B1517766

Get Quote

Substituted phenylmorpholines are a class of chemical compounds that feature a phenyl group

attached to a morpholine ring. This structural motif is of significant interest in medicinal

chemistry and pharmacology due to its presence in various psychoactive substances.[1][2] The

parent compound, 2-phenylmorpholine, is a potent norepinephrine-dopamine releasing agent.

[2] Modifications to the morpholine and phenyl rings, such as the addition of methyl groups, can

significantly alter the compound's pharmacological and physicochemical properties. A notable

example is Phenmetrazine (3-methyl-2-phenylmorpholine), a well-documented psychostimulant

that has been used as an anorectic.[3]

This guide focuses on a specific derivative, 3,5-Dimethyl-2-phenylmorpholine (also known as

PDM-35), providing a comprehensive overview of its known and predicted physicochemical

properties.[1][4] Understanding these core characteristics is fundamental for researchers in

drug development, as they influence a compound's absorption, distribution, metabolism, and

excretion (ADME) profile, as well as its formulation and analytical characterization. This

document will delve into the structural details, known properties, and the robust analytical

methodologies required for the precise characterization of this compound, providing a technical

framework for its scientific investigation.
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Part 1: Core Physicochemical Profile
The fundamental physicochemical properties of a compound are critical for its development

and analysis. While specific experimental data for 3,5-Dimethyl-2-phenylmorpholine is

sparse in publicly accessible literature, we can compile known data for its hydrochloride salt

and predict properties based on its structure and comparison with related analogs.

Chemical Structure and Identity
The structure of 3,5-Dimethyl-2-phenylmorpholine consists of a morpholine ring substituted

with a phenyl group at the 2-position and methyl groups at the 3- and 5-positions. This

substitution results in multiple stereocenters, leading to the possibility of different

diastereomers.

Caption: 2D Chemical Structure of 3,5-Dimethyl-2-phenylmorpholine.

Quantitative Data Summary
The table below summarizes the available physicochemical data for 3,5-Dimethyl-2-
phenylmorpholine and its hydrochloride salt. For context, data for the closely related and well-

studied compound Phenmetrazine is also included.
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Property
3,5-Dimethyl-2-
phenylmorpholine

3,5-Dimethyl-2-
phenylmorpholine
HCl

Phenmetrazine (3-
Methyl-2-
phenylmorpholine)

Molecular Formula C₁₂H₁₇NO[5] C₁₂H₁₈ClNO[6] C₁₁H₁₅NO[7][8]

Molecular Weight 191.27 g/mol [9] 227.73 g/mol [6] 177.24 g/mol [8]

Monoisotopic Mass 191.13101 Da[5] - 177.11536 g/mol

Melting Point Not available Not available
182-184 °C (fumarate

salt)[3]

Boiling Point Not available Not available
138-140 °C at 12

mmHg[7]

Predicted XLogP 1.8[5] - 1.4

CAS Number 1218345-44-8[4] 2126178-41-2[6] 134-49-6[7]

PubChem CID 43367115[4] - 4762[7]

Part 2: Synthesis and Characterization Protocols
The synthesis and characterization of 3,5-Dimethyl-2-phenylmorpholine require precise and

validated methodologies. This section outlines the general synthetic approaches and detailed

analytical protocols for its identification, quantification, and property determination.

Synthetic Approach
The synthesis of substituted phenylmorpholines often involves the cyclization of an appropriate

aminoalcohol precursor.[10] A general approach for preparing C-3 analogues of dimethyl-2-

phenylmorpholines involves reacting a (2-bromoalkyl)phenyl ketone with a suitable

aminoalcohol to form a morpholinol.[10] This intermediate can then undergo hydride reduction

and subsequent cyclization to yield the desired morpholine structure.[10] A patent for related 2-

phenyl-3,5-dimethylmorpholine derivatives describes their preparation, which can serve as a

foundational reference for synthetic strategies.[11]

Analytical Characterization Workflow
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A robust analytical workflow is essential to confirm the identity, purity, and physicochemical

properties of the synthesized compound. This typically involves a combination of

chromatographic and spectroscopic techniques.
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Caption: General analytical workflow for the characterization of a novel substituted

phenylmorpholine.
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Detailed Experimental Protocol: GC-MS Analysis
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation,

identification, and quantification of volatile and semi-volatile compounds like morpholine

derivatives.[12][13][14] The following protocol is adapted from established methods for

morpholine analysis and is suitable for the characterization of 3,5-Dimethyl-2-
phenylmorpholine.[12][14]

Rationale: The direct analysis of morpholines can be challenging due to their polarity.

Derivatization is often employed to increase volatility and improve chromatographic

performance.[12][14] However, for a substituted, less polar compound like 3,5-Dimethyl-2-
phenylmorpholine, direct injection may be feasible. The mass spectrometer provides

definitive structural information for identification.

Step-by-Step Methodology:

Sample Preparation:

Accurately weigh and dissolve the synthesized compound in a suitable volatile solvent

(e.g., methanol or dichloromethane) to a concentration of 1 mg/mL to create a stock

solution.

Prepare a series of dilutions from the stock solution for calibration (e.g., 1-100 µg/mL).

Instrumentation:

Gas Chromatograph: Agilent 7890A GC or equivalent.[12]

Mass Spectrometer: Agilent 5975C MSD or equivalent.[12]

Chromatographic Conditions:

Injection Volume: 1 µL.[12]

Injector Temperature: 250 °C.[12]

Split Ratio: 10:1 or as optimized.
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Carrier Gas: Helium at a constant flow rate of 1.0-2.0 mL/min.[12]

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp to 280 °C at 15 °C/min.

Hold at 280 °C for 5 minutes.[12] (This program should be optimized based on the

retention time of the specific analyte).

Mass Spectrometer Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.[12]

MS Source Temperature: 230 °C.[12]

MS Quadrupole Temperature: 150 °C.[12]

Transfer Line Temperature: 280 °C.[12]

Scan Range: m/z 40-400.

Data Analysis:

Identify the peak corresponding to 3,5-Dimethyl-2-phenylmorpholine based on its

retention time.

Confirm identity by comparing the acquired mass spectrum with the theoretical

fragmentation pattern. The molecular ion (M+) at m/z 191.13 should be observable.

Quantify the compound by integrating the peak area and using the calibration curve

generated from the standards.

Part 3: Advanced Protocols and Considerations
Protocol: Determination of Aqueous Solubility
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Rationale: Aqueous solubility is a critical parameter influencing bioavailability. The shake-flask

method (OECD Guideline 105) is a standard and reliable approach for its determination.

Step-by-Step Methodology:

Preparation: Add an excess amount of 3,5-Dimethyl-2-phenylmorpholine to a known

volume of purified water (or a relevant buffer system, e.g., PBS pH 7.4) in a sealed flask.

Equilibration: Agitate the flask at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient

period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: Allow the mixture to stand, or centrifuge/filter to separate the undissolved

solid from the saturated solution.

Quantification: Analyze the concentration of the dissolved compound in the clear supernatant

using a validated analytical method, such as HPLC-UV or LC-MS.

Calculation: The determined concentration represents the aqueous solubility of the

compound under the specified conditions.

Considerations for pKa Determination
The pKa value, which describes the acidity or basicity of a compound, is crucial for predicting

its behavior in physiological environments. As a secondary amine, the morpholine nitrogen of

3,5-Dimethyl-2-phenylmorpholine is basic. The pKa can be determined experimentally using

methods such as:

Potentiometric Titration: This involves titrating a solution of the compound with a strong acid

or base and monitoring the pH change. The pKa is determined from the midpoint of the

titration curve.

UV-Metric Titration: This method is suitable for compounds with a chromophore close to the

ionizable center. The absorbance spectrum of the compound will change with pH, and the

pKa can be calculated from these changes.

Conclusion
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3,5-Dimethyl-2-phenylmorpholine is a substituted phenylmorpholine with potential

applications in pharmacological research. This guide has provided a consolidated overview of

its core physicochemical properties, drawing from available data and established knowledge of

related compounds. The detailed analytical protocols for GC-MS and other characterization

techniques offer a robust framework for scientists and researchers to validate synthesis,

confirm identity, and determine the critical properties that will govern the compound's behavior

in both experimental and developmental settings. As with any novel compound, rigorous

experimental determination of these properties is a prerequisite for further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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